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Compound of Interest

Compound Name: 4-Bromopyridine hydrochloride

Cat. No.: B018804 Get Quote

Essential Safety and Handling Guide for 4-
Bromopyridine Hydrochloride
For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This guide provides essential, immediate safety and logistical

information for the proper use of 4-Bromopyridine hydrochloride, including detailed

operational and disposal plans.

Chemical Identifier:

Name: 4-Bromopyridine hydrochloride

CAS Number: 19524-06-2

Molecular Formula: C₅H₄BrN · HCl

Hazard Identification and GHS Classification
4-Bromopyridine hydrochloride is classified as a hazardous substance.[1][2] Understanding

its specific hazards is the first step in safe handling.

GHS Hazard Statements:

H302: Harmful if swallowed.[3][4]
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H312: Harmful in contact with skin.

H315: Causes skin irritation.[3][4]

H319: Causes serious eye irritation.[3][4]

H332: Harmful if inhaled.

H335: May cause respiratory irritation.[3]

Signal Word: Warning[1][2][3]

Hazard Class Category

Acute Toxicity, Oral Category 4

Acute Toxicity, Dermal Category 4

Acute Toxicity, Inhalation Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Specific target organ toxicity — single exposure Category 3

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to minimize exposure and

ensure personal safety.[5]
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Body Part
Personal Protective

Equipment
Specifications and Usage

Eyes/Face Safety Goggles or Face Shield

Must be worn at all times to

protect against dust particles

and splashes.[3][6]

Hands Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended.[7] Inspect for

tears or punctures before use.

Body Laboratory Coat

A fully buttoned lab coat

should be worn to protect skin.

[6]

Respiratory Fume Hood or Respirator

All handling of 4-

Bromopyridine hydrochloride

powder should occur in a

certified chemical fume hood to

minimize inhalation.[6][7] If a

fume hood is not available, a

NIOSH/MSHA approved

respirator with appropriate

cartridges should be used.[2]

Operational Plan: Handling 4-Bromopyridine
Hydrochloride
A systematic approach to handling this compound is crucial for safety and experimental

success.

Preparation
Ventilation: Ensure the laboratory is well-ventilated before beginning any work.[7] All

manipulations of solid 4-Bromopyridine hydrochloride should be performed in a certified

chemical fume hood.[6][7]
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Emergency Equipment: Confirm that an emergency eyewash station and safety shower are

readily accessible and operational.

Don PPE: Put on all required personal protective equipment as outlined in the table above.

Handling
Weighing and Transfer: Weigh the required amount of 4-Bromopyridine hydrochloride
within the fume hood. Use non-sparking tools and handle carefully to avoid creating dust.[3]

[8]

Container Management: Keep the container tightly closed when not in use to prevent

exposure to moisture, as the compound is hygroscopic.[1][4] Store in a cool, dry, and well-

ventilated area away from ignition sources and incompatible materials such as strong

oxidizing agents and strong bases.[5][7]

Avoid Contact: Avoid contact with skin, eyes, and clothing.[3] Do not eat, drink, or smoke in

the handling area.[3]

Cleanup
Decontamination: After handling, decontaminate all glassware and surfaces that may have

come into contact with the chemical.

Spill Management: In case of a small spill, sweep up the solid material, taking care not to

generate dust, and place it in a suitable, labeled container for disposal.[1][4] For larger spills,

evacuate the area and follow institutional emergency procedures.

Personal Hygiene: Wash hands thoroughly with soap and water after handling is complete.

[1]

Emergency Procedures
In the event of accidental exposure, immediate action is critical.
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Exposure Type First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes at an emergency

eyewash station, holding the eyelids open.[3]

Seek immediate medical attention.[6]

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and plenty of water.[3]

[6] If irritation persists, seek medical attention.[6]

Inhalation

Move the individual to fresh air.[2][3] If breathing

is difficult, provide oxygen. If the person is not

breathing, give artificial respiration. Seek

immediate medical attention.[2]

Ingestion

Do NOT induce vomiting.[6] Rinse the mouth

with water.[3] Seek immediate medical attention.

[6]

Disposal Plan
Proper disposal of 4-Bromopyridine hydrochloride and its containers is essential to prevent

environmental contamination and comply with regulations.

Waste Collection: All waste containing 4-Bromopyridine hydrochloride, including

contaminated consumables and spill cleanup materials, must be treated as hazardous

waste.[4] Collect this waste in a designated, properly labeled, and sealed container.

Waste Storage: Store hazardous waste containers in a designated, well-ventilated, and cool

area, away from incompatible materials, pending disposal.

Disposal Method: Dispose of the hazardous waste through a licensed waste disposal

company, in accordance with all local, state, and federal regulations.[3] Do not dispose of it

down the drain or in the general trash.

Container Disposal: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate must be collected as hazardous waste.[3] After rinsing, the containers can be
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disposed of according to institutional and local regulations.[3]

Workflow for Safe Handling

Safe Handling Workflow for 4-Bromopyridine Hydrochloride

Don Appropriate PPE

Ensure Fume Hood is Operational

Gather All Necessary Materials

Weigh 4-Bromopyridine Hydrochloride Carefully Transfer to Reaction Vessel

Decontaminate Glassware and Surfaces

Dispose of Waste in Designated Containers

Remove PPE and Wash Hands

End

Start
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Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Bromopyridine hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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